Cas no 1016723-46-8 (5-amino-1-(4-chlorobenzyl)pyridin-2(1H)-one)

• Product Name: 5-amino-1-(4-chlorobenzyl)pyridin-2(1H)-one
• CAS No: 1016723-46-8
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 4566979
• Update Time: 2025-05-22

5-amino-1-(4-chlorobenzyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-1-[(4-chlorophenyl)methyl]-
• 5-Amino-1-(4-chlorobenzyl)pyridin-2(1h)-one
• 5-amino-1-(4-chlorobenzyl)pyridin-2(1H)-one

• Inchi： 1S/C12H11ClN2O/c13-10-3-1-9(2-4-10)7-15-8-11(14)5-6-12(15)16/h1-6,8H,7,14H2
• InChI Key： DEZQCQPZSAQLOG-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=C(N)C=C1

Computed Properties

• Exact Mass: 234.055991g/mol
• Monoisotopic Mass: 234.055991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.68g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(4-chlorobenzyl)pyridin-2(1H)-one

5-Amino-1-(4-Chlorobenzyl)Pyridin-2(1H)-One: A Comprehensive Overview

5-Amino-1-(4-Chlorobenzyl)Pyridin-2(1H)-One is a versatile and intriguing compound with the CAS Registry Number 1016723-46-8. This compound, belonging to the class of pyridinones, has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in drug discovery and materials science. The molecule's structure, which includes a pyridinone ring substituted with an amino group at position 5 and a 4-chlorobenzyl group at position 1, makes it a valuable scaffold for further chemical modifications and functionalization.

The synthesis of 5-Amino-1-(4-Chlorobenzyl)Pyridin-2(1H)-One has been extensively studied, with researchers exploring various synthetic pathways to optimize its production. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of sustainable practices in modern chemical research.

One of the most promising applications of 5-Amino-1-(4-Chlorobenzyl)Pyridin-2(1H)-One lies in its potential as a building block for drug development. The compound's pyridinone core is known to exhibit biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in cancer progression, making them attractive candidates for anticancer drug design.

In addition to its pharmacological applications, 5-Amino-1-(4-Chlorobenzyl)Pyridin-2(1H)-One has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in the synthesis of metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies. The compound's role as a versatile ligand highlights its importance beyond traditional pharmaceutical research.

The structural versatility of 5-Amino-1-(4-Chlorobenzyl)Pyridin-2(1H)-One allows for extensive chemical modifications, enabling researchers to tailor its properties for specific applications. For example, substitution at the amino group or the benzyl moiety can significantly alter the compound's solubility, stability, and bioavailability. Such modifications are critical in drug design, where precise control over molecular properties is essential for achieving desired therapeutic outcomes.

Recent research has also focused on the electrochemical properties of 5-Amino-1-(4-Chlorobenzyl)Pyridin-2(1H)-One, particularly its suitability as an electrode material in organic electronics. Studies have shown that the compound exhibits favorable redox characteristics, making it a candidate for use in organic batteries and supercapacitors. This emerging application underscores the compound's potential beyond traditional pharmaceutical and materials science domains.

In conclusion, 5-Amino-1-(4-Chlorobenzyl)Pyridin-2(1H)-One is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for future innovations in drug discovery, materials science, and organic electronics. As research continues to uncover new facets of this compound's properties and applications, its role as a key molecule in modern chemistry is likely to expand further.